Cas no 1245943-60-5 (B-1-dibenzothienylBoronic acid)

B-1-dibenzothienylBoronic acid structure
1245943-60-5 structure
Product Name:B-1-dibenzothienylBoronic acid
CAS No:1245943-60-5
MF:C12H9BO2S
MW:228.074661970139
CID:2108482
PubChem ID:17750866
Update Time:2024-11-08

B-1-dibenzothienylBoronic acid Chemical and Physical Properties

Names and Identifiers

    • B-1-dibenzothienylBoronic acid
    • Dibenzo[b,d]thiophen-1-ylboronic acid
    • dibenzo[b,d]thienylboronic acid
    • F87014
    • 8-thiatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-3-ylboronic acid
    • DA-20843
    • dibenzothiophen-1-ylboronic acid
    • 1245943-60-5
    • DIBENZO[B,D]THIOPHEN-1-YLBORONICACID
    • Dibenzo[b,d]thien-1-ylboronic acid, AldrichCPR
    • CS-0437480
    • JJMKWIWQQJZXDP-UHFFFAOYSA-N
    • AB08790
    • {8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-3-YL}BORONIC ACID
    • SCHEMBL868941
    • BS-53404
    • Boronic acid, B-1-dibenzothienyl-
    • 8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-3-YLBORONIC ACID
    • dibenzothiophene-1-boronic acid
    • Inchi: 1S/C12H9BO2S/c14-13(15)9-5-3-7-11-12(9)8-4-1-2-6-10(8)16-11/h1-7,14-15H
    • InChI Key: JJMKWIWQQJZXDP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C(B(O)O)=CC=CC1=2

Computed Properties

  • Exact Mass: 228.0416309g/mol
  • Monoisotopic Mass: 228.0416309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7Ų

B-1-dibenzothienylBoronic acid Pricemore >>

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